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Compound of Interest

Compound Name: Lutetium oxide

Cat. No.: B7799246 Get Quote

The price of high-purity lutetium oxide is influenced by several factors, including purity levels

(typically 99.99% to 99.999%), purchase volume, and global market dynamics. High-purity

grades are essential for applications in nuclear medicine, laser crystals, and specialized

ceramics.[1][2][3] Below is a summary of pricing from various suppliers and market data

sources.

Table 1: Price Summary for High-Purity Lutetium Oxide
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Purity (%) Quantity Price (USD)
Price per
Gram (USD)

Supplier/So
urce

Date of
Data

99.9% 1 g $46.00 $46.00 Strem Dec 2025[4]

99.9% 5 g $180.00 $36.00 Strem Dec 2025[4]

99.99% 1 g $106.88 $106.88 Ottokemi Dec 2025[2]

99.99% 5 g $376.50 $75.30 Ottokemi Dec 2025[2]

99.99% 25 g $861.13 $34.45 Ottokemi Dec 2025[2]

99.99% 5 g
€129.00

(~$138)
~$27.60

Smart-

elements.co

m

Dec 2025[3]

99.99% 25 g
€445.00

(~$476)
~$19.04

Smart-

elements.co

m

Dec 2025[3]

99.99% 5 g

$323.65

(Special

Offer)

$64.73
Thermo

Scientific
Dec 2025[5]

99.999% 5 g Not specified Not specified
eBay (Trace

Metals Basis)
Dec 2025[6]

≥99.99% 1 kg $728.34 $0.73
Shanghai

Metal Market
Dec 2025[7]

Market Price per MT $874,500 $0.87

IMARC

Group

(China, Q3

2025)

Dec 2025[8]

Note: Prices from chemical suppliers are for small, research-grade quantities and are

significantly higher per gram than bulk market prices. Currency conversions are approximate.

Bulk pricing is subject to negotiation and market fluctuations.

Market trends indicate that prices for rare earth metals, including lutetium, have been nearing

pre-pandemic lows, though some analysts suggest the market may be bottoming out.[9]
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Geopolitical factors and supply chain diversification efforts are also influencing the market, with

Western buyers often paying premiums for materials sourced outside of China, which currently

dominates 85-90% of global rare earth refining.[9][10]

The Role of Lutetium Oxide in Drug Development
The most significant application of high-purity lutetium oxide in the medical field is as a

starting material for the production of the radioisotope Lutetium-177 (¹⁷⁷Lu).[11][12] ¹⁷⁷Lu is a

beta- and gamma-emitting radionuclide with a half-life of 6.7 days, making it ideal for Targeted

Radionuclide Therapy (TRT).[11][13] This therapy uses ¹⁷⁷Lu attached to a targeting molecule

to selectively deliver a therapeutic dose of radiation to cancer cells, minimizing damage to

healthy tissue.[14][15]

The high purity of the initial Lu₂O₃ is critical, as impurities can lead to the formation of

undesirable radioisotopes during neutron irradiation, complicating purification and potentially

harming the patient. Specifically, enriched Lutetium-176 Oxide (¹⁷⁶Lu₂O₃) is often used to

maximize the yield of ¹⁷⁷Lu.[16][17]
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Raw Material Processing Intermediate Product Final Product

High-Purity
Lutetium Oxide (Lu₂O₃)

Neutron Irradiation
in Nuclear Reactor

Precursor Lutetium-177
(¹⁷⁷Lu)

Production Radiopharmaceutical Drug
(e.g., ¹⁷⁷Lu-DOTATATE)

Chelation with
Targeting Molecule
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Start: High-Purity
¹⁷⁶Lu₂O₃ Powder

1. Target Preparation
(Encapsulation in Quartz)

2. Neutron Irradiation
(Nuclear Reactor)

¹⁷⁶Lu(n,γ)¹⁷⁷Lu

3. Cooling Period

4. Target Dissolution
(in HCl)

5. Purification

End Product:
¹⁷⁷LuCl₃ Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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